Cas no 2229007-77-4 (3-cyclobutylpentanedioic acid)

• Product Name: 3-cyclobutylpentanedioic acid
• CAS No: 2229007-77-4
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 6168145
• PubChem ID: 165965936
• Update Time: 2025-11-01

3-cyclobutylpentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclobutylpentanedioic acid
• EN300-1803992
• 2229007-77-4

• Inchi： 1S/C9H14O4/c10-8(11)4-7(5-9(12)13)6-2-1-3-6/h6-7H,1-5H2,(H,10,11)(H,12,13)
• InChI Key： UCBLKRRIOSSMFI-UHFFFAOYSA-N
• SMILES： OC(CC(CC(=O)O)C1CCC1)=O

Computed Properties

• Exact Mass: 186.08920892g/mol
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6Ų

Additional information on 3-cyclobutylpentanedioic acid

3-Cyclobutylpentanedioic Acid: A Comprehensive Overview

3-Cyclobutylpentanedioic acid, also known by its CAS number 2229007-77-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure, has garnered attention due to its potential applications in drug development, polymer synthesis, and as a precursor for advanced materials. Recent studies have highlighted its role in enhancing the mechanical properties of certain polymers, making it a valuable addition to the arsenal of chemical building blocks.

The molecular structure of 3-cyclobutylpentanedioic acid consists of a pentanedioic acid backbone with a cyclobutyl group attached at the third position. This configuration imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and functionality. The compound's ability to form stable ester linkages has made it a preferred choice in the synthesis of polyesters and other polymeric materials. Recent research has demonstrated that incorporating this compound into polymer formulations can significantly improve their thermal stability and mechanical resilience.

In terms of synthesis, 3-cyclobutylpentanedioic acid is typically derived from the reaction of cyclobutane derivatives with suitable diacids or their equivalents. The synthesis process involves careful control of reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process, reducing costs and environmental impact.

The biological activity of 3-cyclobutylpentanedioic acid has also been explored in recent studies. Researchers have found that this compound exhibits moderate anti-inflammatory properties, suggesting its potential application in pharmaceuticals. Additionally, its ability to act as a chelating agent makes it a candidate for use in metalloenzyme inhibitors and other bioactive molecules.

In the realm of materials science, 3-cyclobutylpentanedioic acid has shown promise as a building block for high-performance polymers. Its incorporation into polyurethane formulations has led to materials with enhanced elasticity and durability, making them suitable for applications in automotive and aerospace industries. Furthermore, its compatibility with biodegradable polymers has opened avenues for its use in sustainable packaging solutions.

The environmental impact of 3-cyclobutylpentanedioic acid is another area of active research. Studies are underway to assess its biodegradability and eco-friendly synthesis pathways. These efforts aim to ensure that the compound can be produced and utilized in an environmentally responsible manner.

In conclusion, 3-cyclobutylpentanedioic acid, with its distinctive chemical properties and versatile applications, continues to be a focal point in both academic research and industrial development. As new insights emerge from ongoing studies, this compound is poised to play an increasingly important role in shaping the future of materials science and pharmaceuticals.